Cas no 1781640-42-3 (5-chloro-2-methoxy-4-(piperidin-3-yl)pyridine)

• Product Name: 5-chloro-2-methoxy-4-(piperidin-3-yl)pyridine
• CAS No: 1781640-42-3
• MF: C₁₁H₁₅ClN₂O
• MW: 226.702601671219
• CID: 6594615
• PubChem ID: 84690857
• Update Time: 2025-07-23

5-chloro-2-methoxy-4-(piperidin-3-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-methoxy-4-(piperidin-3-yl)pyridine
• 1781640-42-3
• EN300-1966885

• Inchi： 1S/C11H15ClN2O/c1-15-11-5-9(10(12)7-14-11)8-3-2-4-13-6-8/h5,7-8,13H,2-4,6H2,1H3
• InChI Key： NJJASUMSSZWBEA-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=C1C1CNCCC1)OC

Computed Properties

• Exact Mass: 226.0872908g/mol
• Monoisotopic Mass: 226.0872908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 34.2Ų

Additional information on 5-chloro-2-methoxy-4-(piperidin-3-yl)pyridine

Introduction to 5-chloro-2-methoxy-4-(piperidin-3-yl)pyridine (CAS No. 1781640-42-3)

5-chloro-2-methoxy-4-(piperidin-3-yl)pyridine, identified by the CAS number 1781640-42-3, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic aromatic molecule has garnered considerable attention due to its structural complexity and potential biological activities. The presence of both chloro and methoxy substituents on the pyridine ring, coupled with a piperidine moiety at the 4-position, makes it a versatile scaffold for drug discovery and development.

The compound’s chemical structure, featuring a pyridine core with electron-withdrawing and electron-donating groups, suggests multiple pathways for interaction with biological targets. The chloro group at the 5-position enhances lipophilicity while also serving as a reactive site for further functionalization. The methoxy group at the 2-position contributes to metabolic stability and influences electronic properties, while the piperidin-3-yl side chain introduces basicity and potential binding interactions with acidic or polar residues in protein targets.

In recent years, the pharmaceutical industry has seen a surge in interest toward small molecules that modulate neurotransmitter systems. 5-chloro-2-methoxy-4-(piperidin-3-yl)pyridine has been explored as a potential candidate for its ability to interact with various enzymes and receptors. Its structural features align well with known pharmacophores in drugs targeting central nervous system (CNS) disorders, such as serotonin reuptake inhibitors (SRIs) and norepinephrine-dopamine reuptake inhibitors (NDRIs).

One of the most compelling aspects of this compound is its potential in developing novel therapeutics for neurological and psychiatric conditions. Preclinical studies have hinted at its efficacy in models of depression and anxiety, possibly through mechanisms involving serotonin and dopamine modulation. The piperidin-3-yl group, in particular, has been recognized as a key pharmacophore in many successful CNS drugs, providing a favorable balance of solubility, bioavailability, and target affinity.

The synthesis of 5-chloro-2-methoxy-4-(piperidin-3-yl)pyridine involves multi-step organic transformations that highlight the compound’s synthetic accessibility while maintaining high purity standards. Key synthetic routes include nucleophilic substitution reactions on halogenated pyridines followed by functional group interconversions. Advances in catalytic methods have enabled more efficient production processes, reducing waste and improving yields—a critical consideration in modern pharmaceutical manufacturing.

From a computational chemistry perspective, virtual screening and molecular docking studies have been instrumental in understanding the binding interactions of 5-chloro-2-methoxy-4-(piperidin-3-yl)pyridine with biological targets. These studies have revealed promising affinities for enzymes such as monoamine oxidase (MAO) and transporters like serotonin transporter (SERT). Such insights have guided medicinal chemists in optimizing analogs with enhanced potency and selectivity.

The compound’s role in drug development extends beyond CNS applications. Its structural motifs are reminiscent of kinase inhibitors, where pyridine derivatives are frequently employed to disrupt aberrant signaling pathways in cancers. While initial investigations have focused on CNS-related therapeutics, further exploration may uncover its utility in oncology or inflammatory diseases. The versatility of its scaffold allows for easy derivatization, enabling researchers to fine-tune properties such as metabolic stability or blood-brain barrier penetration.

Regulatory considerations play a crucial role in advancing compounds like 5-chloro-2-methoxy-4-(piperidin-3-yl)pyridine into clinical trials. Compliance with Good Manufacturing Practices (GMP) ensures that synthesized batches meet stringent quality control measures before being subjected to preclinical or human testing. Collaborative efforts between academic institutions and pharmaceutical companies have accelerated the translation of laboratory findings into viable drug candidates.

The future of 5-chloro-2-methoxy-4-(piperidin-3-yl)pyridine lies in its integration into larger drug discovery programs. By leveraging combinatorial chemistry and high-throughput screening (HTS), researchers can rapidly generate libraries of derivatives to assess diverse biological activities. Such approaches enhance the likelihood of identifying lead compounds with optimized pharmacokinetic profiles for eventual clinical development.

In conclusion, 5-chloro-2-methoxy-4-(piperidin-3-y]pyridine (CAS No. 1781640–42–3) represents a promising entity in medicinal chemistry due to its structural features and potential therapeutic applications. Ongoing research continues to elucidate its mechanisms of action and explore new avenues for drug development. As advancements in synthetic methodologies and computational biology progress, compounds like this will remain at the forefront of innovation in pharmaceutical sciences.